Cas no 499207-76-0 (Benzonitrile, 3,6-dimethoxy-2-nitro-)

Benzonitrile, 3,6-dimethoxy-2-nitro- structure
499207-76-0 structure
Product Name:Benzonitrile, 3,6-dimethoxy-2-nitro-
CAS No:499207-76-0
MF:C9H8N2O4
MW:208.170822143555
CID:1540622
Update Time:2024-08-24

Benzonitrile, 3,6-dimethoxy-2-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 3,6-dimethoxy-2-nitro-
    • Inchi: 1S/C9H8N2O4/c1-14-7-3-4-8(15-2)9(11(12)13)6(7)5-10/h3-4H,1-2H3
    • InChI Key: BVCRVNWRNWSLMW-UHFFFAOYSA-N
    • SMILES: C(#N)C1=C(OC)C=CC(OC)=C1[N+]([O-])=O

Computed Properties

  • Exact Mass: 208.04844

Experimental Properties

  • Density: 1.32±0.1 g/cm3(Predicted)
  • Boiling Point: 399.7±42.0 °C(Predicted)
  • PSA: 85.39

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